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Compound of Interest

Compound Name: 3-Amino-4-pyrazolecarbonitrile

Cat. No.: B176504

An In-depth Technical Guide to 3-Amino-4-pyrazolecarbonitrile

For researchers, scientists, and professionals in drug development, 3-Amino-4-
pyrazolecarbonitrile is a pivotal heterocyclic building block. Its unique molecular structure,
featuring both a reactive amino group and a cyano moiety on a pyrazole core, makes it a
versatile precursor for the synthesis of a wide range of complex molecules, most notably in the
pharmaceutical industry. This guide provides a comprehensive overview of its chemical
properties, synthesis, and applications, with a focus on experimental details and logical
workflows.

Core Chemical and Physical Properties

3-Amino-4-pyrazolecarbonitrile, also known by its IUPAC name 5-amino-1H-pyrazole-4-
carbonitrile, is a tan to white crystalline solid.[1] It exhibits low solubility in water but is more
soluble in alcoholic organic solvents.[1]
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Property Value Source
5-amino-1H-pyrazole-4-

IUPAC Name . [2]
carbonitrile

CAS Number 16617-46-2 [2][3]4][5]16]

Molecular Formula CaHaNa4 [311415][6]

Molecular Weight 108.10 g/mol [71[31[41[5]

Melting Point 173-176 °C [6][8]

Appearance Tan Crystalline Solid [1]

N Low in water, higher in
Solubility [1]

alcoholic organic solvents

Spectral Data Summary

Spectroscopic analysis is crucial for the identification and characterization of 3-Amino-4-

pyrazolecarbonitrile. The following table summarizes key spectral data.

Spectral Data

Key Features and Observations

Signals corresponding to the amino group

H NMR ,
protons and the pyrazole ring proton.
Resonances for the four carbon atoms in the
13C NMR molecule, including the cyano carbon and the

carbons of the pyrazole ring.[9][10]

IR (KBr Pellet)

Characteristic absorption bands for N-H
stretching of the amino group (around 3300-
3400 cm™1), C=N stretching of the nitrile group
(around 2230 cm~1), and N-H bending.[11]

Mass Spectrometry (GC-MS)

A molecular ion peak (M)* at m/z = 108,
corresponding to the molecular weight of the
compound.[2][11]
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Experimental Protocols
Synthesis of 3-Amino-4-pyrazolecarbonitrile

A common and efficient method for the synthesis of 3-Amino-4-pyrazolecarbonitrile involves
the condensation of ethoxymethylene malononitrile with hydrazine hydrate.[1]

Materials:

o 2-(ethoxymethylene)malononitrile
e Hydrazine hydrate

» Ethanol

Procedure:

Dissolve 2-(ethoxymethylene)malononitrile in ethanol.
e Slowly add hydrazine hydrate dropwise to the solution.

o Heat the reaction mixture on a steam bath for approximately 30 minutes. A white precipitate
will form.

» Allow the mixture to cool, then transfer it to a refrigerator to complete the crystallization
process overnight.

o Collect the white solid product by filtration.
e Wash the collected solid with a small amount of pre-cooled ethanol.

e Dry the product to obtain 3-Amino-4-pyrazolecarbonitrile.

Ethoxymethylene malononitrile

Heat (Steam Bath, 30 min), oolin izati iltration ‘Wash with Cold Ethanol

3-Amino-4-pyrazolecarbonitrile:
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Caption: Synthesis workflow for 3-Amino-4-pyrazolecarbonitrile.

Analytical Characterization Workflow

The identity and purity of the synthesized 3-Amino-4-pyrazolecarbonitrile are confirmed
through a series of analytical techniques.

Methodology:

e Melting Point Determination: The melting point of the synthesized compound is measured
and compared with the literature value to assess its purity.

« Infrared (IR) Spectroscopy: An IR spectrum is recorded to identify the characteristic
functional groups (amino and cyano) present in the molecule.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are obtained to
confirm the molecular structure and the connectivity of atoms.

o Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
the compound and to further confirm its identity.
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Caption: Analytical workflow for the characterization of 3-Amino-4-pyrazolecarbonitrile.

Role in Drug Development

3-Amino-4-pyrazolecarbonitrile is a crucial intermediate in the synthesis of several active
pharmaceutical ingredients (APIs).[12] Its bifunctional nature allows for the construction of
more complex heterocyclic systems that are often the core scaffolds of modern drugs.

Notably, it is a key precursor in the synthesis of:

¢ Zaleplon: A nonbenzodiazepine hypnotic used for the short-term treatment of insomnia.[1]
[12]

« |brutinib: A small molecule drug that is used for the treatment of certain cancers, such as
mantle cell lymphoma and chronic lymphocytic leukemia.[1][12]

The pyrazole ring system is a common feature in many biologically active compounds, and
derivatives of 3-Amino-4-pyrazolecarbonitrile have been investigated for a range of
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therapeutic activities, including anti-inflammatory effects.[13]
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Caption: Role of 3-Amino-4-pyrazolecarbonitrile in drug synthesis pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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